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Get Quote

Introduction

BRD7116 is a bis-aryl sulfone compound that has demonstrated selective inhibitory activity

against leukemia stem cells (LSCs).[1][2] Its mechanism of action is believed to be non-cell-

autonomous, involving the impairment of the stromal microenvironment's ability to support

LSCs, leading to the induction of myeloid differentiation.[1][3] In vitro co-culture assays are

essential for studying such niche-dependent effects, as they allow for the recreation of the

tumor microenvironment to a certain extent.[4][5] This document provides a detailed protocol

for an in vitro co-culture assay to evaluate the efficacy of BRD7116.

Target Audience

These application notes and protocols are intended for researchers, scientists, and drug

development professionals working in oncology, hematology, and preclinical drug discovery.
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Cell Type
Assay
Condition

Parameter Value Reference

Leukemia Stem

Cells (LSCe)

Co-culture with

stromal cells
EC50 200 nM [1][2][6]

Normal

Hematopoietic

Stem/Progenitor

Cells (HSPCs)

Co-culture with

stromal cells
EC50 ~20 µM [3][6]

Acute Myeloid

Leukemia (AML)

cell lines

Monoculture or

Co-culture
EC50 ~20 µM [1][3][6]

Experimental Protocols
This protocol outlines a 2D indirect co-culture system using a transwell insert to separate the

stromal and leukemia cells while allowing for communication through soluble factors. This

setup is ideal for studying the non-cell-autonomous effects of BRD7116.

Materials and Reagents

Cell Lines:

Stromal cell line (e.g., HS-5, M2-10B4)

Leukemia cell line (e.g., MOLM-13, MV4-11) or primary patient-derived leukemia stem

cells.

Culture Media:

Stromal cell growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

Leukemia cell growth medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-

Streptomycin)
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BRD7116: Prepare a stock solution in DMSO and dilute to final concentrations in the

appropriate culture medium.

Reagents for Viability/Proliferation Assay:

Resazurin-based assay (e.g., PrestoBlue™, alamarBlue™) or

ATP-based assay (e.g., CellTiter-Glo®)

Transwell Inserts: 0.4 µm pore size for 24-well plates.

24-well culture plates

Phosphate Buffered Saline (PBS)

Trypsin-EDTA

Procedure

Stromal Cell Seeding (Day 1): a. Culture and expand the stromal cell line to ~80%

confluency. b. Trypsinize the stromal cells, count them, and assess viability. c. Seed the

stromal cells in the bottom wells of a 24-well plate at a density of 5 x 10⁴ cells/well in 500 µL

of stromal cell growth medium. d. Incubate overnight at 37°C, 5% CO₂ to allow for cell

attachment.

Leukemia Cell Seeding and BRD7116 Treatment (Day 2): a. Prepare serial dilutions of

BRD7116 in leukemia cell growth medium at 2x the final desired concentrations. b. Count

the leukemia cells and resuspend them in leukemia cell growth medium at a density of 2 x

10⁵ cells/mL. c. Add 250 µL of the leukemia cell suspension to the transwell inserts. d. Add

250 µL of the 2x BRD7116 dilutions to the transwell inserts, resulting in a final volume of 500

µL and the desired final drug concentrations. Include a vehicle control (DMSO). e. Carefully

place the transwell inserts containing the leukemia cells and BRD7116 into the wells with the

adherent stromal cells. f. Incubate the co-culture plates for 72 hours at 37°C, 5% CO₂.

Assessment of Leukemia Cell Viability/Proliferation (Day 5): a. Carefully remove the

transwell inserts from the 24-well plate. b. Resazurin-based Assay: i. Add the resazurin-

based reagent to each insert according to the manufacturer's instructions (typically 10% of
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the culture volume). ii. Incubate for 2-4 hours at 37°C. iii. Measure the fluorescence or

absorbance using a plate reader. c. ATP-based Assay: i. Transfer the contents of each insert

to a separate opaque-walled 96-well plate. ii. Add the ATP-based assay reagent according to

the manufacturer's instructions. iii. Shake the plate for 2 minutes and then incubate at room

temperature for 10 minutes. iv. Measure the luminescence using a plate reader.

Data Analysis: a. Subtract the background reading from all wells. b. Normalize the data to

the vehicle control to determine the percent viability. c. Plot the percent viability against the

log of the BRD7116 concentration and perform a non-linear regression to determine the

EC50 value.
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Caption: Proposed mechanism of BRD7116's non-cell-autonomous activity.
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Experimental Workflow for BRD7116 Co-culture Assay

Day 1: Seed Stromal Cells

Incubate Overnight

Day 2: Seed Leukemia Cells in Transwell
& Add BRD7116

Incubate for 72 hours

Day 5: Assess Leukemia Cell Viability

Data Analysis (EC50 Determination)

Click to download full resolution via product page

Caption: Step-by-step workflow for the in vitro co-culture assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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